Cas no 1505673-76-6 (2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one)

• Product Name: 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one
• CAS No: 1505673-76-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6393524
• PubChem ID: 82615130
• Update Time: 2025-07-24

2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one
• 1505673-76-6
• 2-amino-1-[4-(pyrrolidin-1-yl)phenyl]propan-1-one
• EN300-1787374

• Inchi： 1S/C13H18N2O/c1-10(14)13(16)11-4-6-12(7-5-11)15-8-2-3-9-15/h4-7,10H,2-3,8-9,14H2,1H3
• InChI Key： SQOBJCAUPAFBHM-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one

Introduction to 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one (CAS No. 1505673-76-6)

2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1505673-76-6, represents a fascinating molecular structure that combines aromatic and heterocyclic functionalities, making it a promising candidate for further exploration in drug discovery and development. The presence of both amino and pyrrolidinyl groups in its molecular framework suggests potential interactions with biological targets, which could be exploited for therapeutic applications.

The structural motif of 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one consists of a phenyl ring linked to a propanone backbone, with an amino substituent at the second carbon and a pyrrolidinyl group attached to the fourth carbon of the phenyl ring. This configuration not only imparts unique electronic and steric properties but also opens up possibilities for diverse chemical modifications, enabling the synthesis of analogues with tailored biological activities. Such structural features are often sought after in the design of novel pharmaceutical agents, where specific interactions with biological macromolecules can be modulated to achieve desired pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both aromatic and heterocyclic scaffolds. The combination of these moieties often results in enhanced binding affinity and selectivity towards biological targets, which are critical factors in drug design. 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one exemplifies this trend, as its molecular structure suggests the possibility of interactions with enzymes and receptors involved in various disease pathways. For instance, the pyrrolidinyl group is known to be a common pharmacophore in many bioactive molecules, often contributing to their binding affinity and metabolic stability.

The compound's amino group also provides a site for further functionalization, allowing chemists to introduce additional substituents that can fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry, where iterative modifications are often required to optimize drug-like characteristics such as solubility, bioavailability, and target specificity. The propanone moiety serves as a linker between the phenyl ring and the pyrrolidinyl group, providing a scaffold that can be easily manipulated through various synthetic strategies.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants of molecular recognition. 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one represents an excellent example of a compound where such studies can be conducted. By employing computational methods such as molecular docking and quantum mechanical calculations, researchers can gain insights into how this molecule interacts with biological targets at the atomic level. These insights are crucial for designing molecules with improved pharmacological profiles.

Additionally, the synthesis of 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one presents an opportunity to explore novel synthetic pathways that could be applicable to other bioactive molecules. The development of efficient synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available to medicinal chemists. Techniques such as transition metal-catalyzed cross-coupling reactions, asymmetric synthesis, and biocatalysis may be particularly useful in constructing the complex framework of this molecule.

In conclusion, 2-amino-1-4-(pyrrolidin-1-yl)phenylpropan-1-one (CAS No. 1505673-76-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of aromatic and heterocyclic functionalities makes it an attractive candidate for further exploration in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can unlock new opportunities for developing therapeutic agents that address unmet medical needs.